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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668

This guide provides essential safety, handling, and disposal information for Ethyl benzoate,
tailored for laboratory and research professionals. Following these procedures is critical for
ensuring personal safety and regulatory compliance.

Hazard Identification and Exposure Data

Ethyl benzoate is a combustible liquid that may be harmful if swallowed, inhaled, or absorbed
through the skin.[1] It can cause irritation to the skin, eyes, and respiratory tract.[1][2]

Quantitative Safety Data Summary

Property Value Source
Acute Oral Toxicity (LD50, Rat) 2100 mg/kg [31[41[5]
Flash Point (Closed Cup) 88°C (190.4°F) [3]
Auto-Ignition Temperature 490°C (914°F) [3]
Boiling Point 213°C (415.4°F) [3]
Melting Point -34.6°C (-30.3°F) [3]
Vapor Density 5.17 (Air=1) [3]
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Adherence to proper handling procedures and consistent use of appropriate PPE are the most
effective ways to mitigate risks associated with Ethyl benzoate.

Engineering Controls and Ventilation

e Primary Control: Always handle Ethyl benzoate in a well-ventilated area.[6][7] Use of a
chemical fume hood or local exhaust ventilation is recommended to keep airborne
concentrations below exposure limits.[5][8]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in
the immediate work area.[9]

Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[4][5]

e Hand Protection: Wear impervious protective gloves (e.g., Neoprene) to prevent skin contact.
[2][6] Always inspect gloves for integrity before use and use proper removal techniques to
avoid contaminating your skin.[9]

o Body Protection: A standard laboratory coat is recommended.[6] For tasks with a higher risk
of splashing, wear appropriate protective clothing to prevent skin exposure.[5][10]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[1] If ventilation is insufficient, or if you are experiencing
respiratory irritation, use a NIOSH/MSHA or European Standard EN 149 approved respirator
with appropriate cartridges (e.g., type OV/AG or ABEK).[1][9]

Safe Handling and Hygiene Practices

e Avoid direct contact with skin, eyes, and clothing.[8][10]

e Do not inhale vapors or mists.[1][6]
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Keep the container tightly closed when not in use.[1][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][11]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[4][10]

Remove and wash contaminated clothing before reuse.[5][6]

Emergency and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[9][10]
o Ventilate: Ensure the area is well-ventilated.[4][6]

e Remove Ignition Sources: Immediately remove all sources of ignition from the spill area.[7]
[12]

o Containment: Wear appropriate PPE. Contain the spill using an inert absorbent material like
sand, earth, or vermiculite.[4][7] Do not allow the product to enter drains or waterways.[1][4]

o Collection: Carefully scoop the absorbed material into a suitable, labeled container for
disposal.[1][4][7]

First Aid Protocols

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[9] Seek medical attention if irritation persists.[9][10]

» Skin Contact: Remove contaminated clothing and wash the affected area immediately with
soap and plenty of water.[1][4] Seek medical attention if irritation develops or persists.[9]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[4][9]
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 Ingestion: Do NOT induce vomiting.[4][6] Rinse the mouth with water. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[4][9]

Storage and Disposal

o Storage: Store Ethyl benzoate in a cool, dry, and well-ventilated area in its original, tightly
sealed container.[1][3][7] Keep it away from incompatible materials such as strong oxidizing
agents, strong bases, and inorganic acids.[6][11]

» Disposal: Dispose of unused product and contaminated materials as hazardous waste.[4]
This should be done through a licensed disposal company in accordance with all federal,
state, and local environmental regulations.[8][12] Do not dispose of the material in drains or
sewers.

Procedural Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Ethyl benzoate,
from initial preparation to final disposal.
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Workflow for Safe Handling of Ethyl Benzoate
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Caption: Logical workflow for the safe handling of Ethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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